ethyl 4-(3-phenylpropyl)-1-(2-thienylcarbonyl)-4-piperidinecarboxylate

• IUPAC Name: ethyl 4-(3-phenylpropyl)-1-(thiophene-2-carbonyl)piperidine-4-carboxylate
• InChI: InChI=1S/C22H27NO3S/c1-2-26-21(25)22(12-6-10-18-8-4-3-5-9-18)13-15-23(16-14-22)20(24)19-11-7-17-27-19/h3-5,7-9,11,17H,2,6,10,12-16H2,1H3
• InChI Key: SRRMBOAVLKKTFN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCN(CC1)C(=O)C2=CC=CS2)CCCC3=CC=CC=C3
• Molecular Formula: C22H27NO3S
• Molecular Weight: 385.5 g/mol

Description

Ethyl 4-(3-phenylpropyl)-1-(2-thienylcarbonyl)-4-piperidinecarboxylate is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound is also known as EPPP and is synthesized through a specific method that involves several steps.

Mechanism of Action

EPPP acts as a dopamine receptor agonist, which means that it binds to dopamine receptors and activates them. This results in an increase in dopamine levels in the brain, which can improve mood and movement in individuals with neurological disorders.
Biochemical and Physiological Effects:
EPPP has been shown to increase dopamine release in the brain, leading to improved mood and movement. It has also been found to have antioxidant properties, which can protect against oxidative stress and neuronal damage.

Advantages and Limitations for Lab Experiments

One advantage of using EPPP in lab experiments is its high affinity for dopamine receptors, which makes it a useful tool for studying the role of dopamine in neurological disorders. However, one limitation is that EPPP is not very soluble in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several potential future directions for research on EPPP. One area of interest is its potential use in the treatment of other neurological disorders, such as schizophrenia and addiction. Additionally, further research could explore the potential use of EPPP in combination with other drugs to improve its therapeutic effects. Finally, there is a need for more research on the long-term effects of EPPP use.

Scientific Research Applications

EPPP has been studied for its potential therapeutic applications, particularly in the treatment of neurological disorders such as Parkinson's disease and depression. Research has shown that EPPP has a high affinity for dopamine receptors, which are involved in the regulation of mood and movement.